Cas no 682804-13-3 (3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid)

• Product Name: 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid
• CAS No: 682804-13-3
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD03002496
• CID: 879727
• PubChem ID: 18526009
• Update Time: 2025-05-22

3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-FLUORO-4-METHYLPHENYL)PROPANOIC ACID
• 3-amino-3-(3-fluoro-4-methylphenyl)propanoicacid
• 682804-13-3
• EN300-1828508
• CS-0279664
• 4Z-0829
• AKOS005070530
• SCHEMBL14580270
• MFCD03002496
• 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid

• MDL： MFCD03002496
• Inchi： 1S/C10H12FNO2/c1-6-2-3-7(4-8(6)11)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： ASFYTWUDZJKSFS-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 233-235°(dec)

3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid

Recent Advances in the Study of 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid (CAS: 682804-13-3)

3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid (CAS: 682804-13-3) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of neurological disorders and cancer.

The synthesis of 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route, achieving enantiomeric excess of over 99%. This advancement is critical for the production of high-quality material for preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of glutamate receptors, particularly the NMDA receptor subtype. In vitro and in vivo studies suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its fluorinated aromatic ring enhances metabolic stability, addressing a common challenge in drug development.

In oncology research, 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid has shown inhibitory effects on specific cancer cell lines, particularly those with mutations in the RAS pathway. A recent preprint on bioRxiv highlighted its synergistic effects when combined with existing chemotherapeutic agents, suggesting a role in combination therapy regimens. However, further studies are needed to elucidate its mechanism of action and optimize dosing strategies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound through the drug development pipeline.

In conclusion, 3-Amino-3-(3-fluoro-4-methylphenyl)propanoic acid (CAS: 682804-13-3) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its pharmacological profile and optimization of its chemical properties will be essential for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, underscoring the importance of interdisciplinary approaches in modern drug discovery.